Cas no 57576-09-7 (Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-)
57576-09-7 structure
Product Name:Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-
CAS No:57576-09-7
MF:C12H20O2
MW:196.286004066467
CID:371365
Update Time:2026-05-14
Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-
- [(1R,2S,5R)-5-methyl-2-prop-1-en-2-ylcyclohexyl] acetate
- ISOPULEGOL ACETATE
- EINECS 260-820-1
- FEMA No. 2965
- UNII-R3C4VQ5WQM
- Cyclohexanol,5-methyl-2-(1-methylethenyl)-, acetate, (1R,2S,5R)- (9CI)
- Cyclohexanol,5-methyl-2-(1-methylethenyl)-, acetate, [1R-(1a,2b,5a)]-
- (-)-Isopulegol acetate
- (-)-Isopulegyl acetate
- Isopulegyl acetate
- NSC 71930
-
- Inchi: 1S/C12H20O2/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13/h9,11-12H,1,5-7H2,2-4H3
Computed Properties
- Exact Mass: 196.14600
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
Experimental Properties
- Color/Form: Colorless transparent liquid with pleasant mint aroma
- Density: 0.92
- Melting Point: 85°C
- Boiling Point: 232 °C
- Refractive Index: 1.4566 (estimate)
- PSA: 26.30000
- LogP: 2.93040
- Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
- FEMA: 2965 | ISOPULEGYL ACETATE
Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
57576-09-7 (Cyclohexanol,5-methyl-2-(1-methylethenyl)-, 1-acetate, (1R,2S,5R)-) Related Products
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